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Compound of Interest

Compound Name: 3-Methyl-3-penten-1-ol

Cat. No.: B155299

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of 3-Methyl-3-penten-1-ol. Adherence to these procedures is essential for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Methyl-3-penten-1-ol is a flammable liquid and is harmful if swallowed.[1][2][3][4]
Appropriate personal protective equipment is mandatory to minimize exposure and ensure
personal safety.

Quantitative Data Summary:
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Property Value Source

Molecular Formula C6H120 [1]

CAS Number 918-85-4 [1][2]
Flammable Liquid, Category 3;

Hazard Classification Acute Toxicity, Oral, Category [4]
4

Flash Point 25.56 °C (78.00 °F) [5]

Recommended Personal Protective Equipment (PPE):
Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Must be approved
under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[6]

Protects against splashes and
vapors that can cause eye
irritation.[7][8][9]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Gloves must be
inspected prior to use.[9][10]
[11]

Prevents skin contact which

can cause irritation.[7]

Body Protection

Lab coat, chemical-resistant

apron, or coveralls.

Protects against incidental
splashes and contamination of

personal clothing.[11][12]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH/MSHA approved
respirator with an organic

vapor cartridge is necessary.

Minimizes inhalation of vapors
which may cause respiratory

tract irritation.[7]

Experimental Workflow and Handling Procedures
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Proper handling procedures are critical to prevent accidents and exposure. The following
workflow outlines the necessary steps for safely using 3-Methyl-3-penten-1-ol in a laboratory

setting.

Preparation Chemical Handling Cleanup and Disposal

Verify Fume Hood Operation Assemble Equipment -{ Dispense Chemical }——{ Perform Reaction }——{ Quench Reaction }»

Click to download full resolution via product page
Caption: Experimental workflow for handling 3-Methyl-3-penten-1-ol.
Step-by-Step Handling Protocol:
e Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

o

Ensure all necessary PPE is worn correctly before handling the chemical.[10]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3] Use

o

explosion-proof electrical and ventilating equipment.[2][3]

[¢]

Ground and bond containers when transferring the material to prevent static discharge.[2]

[3]
e During Use:
o Avoid contact with skin and eyes.[10]
o Do not eat, drink, or smoke when using this product.[2][10]
o Use only non-sparking tools.[2][3]

o After Use:
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o Wash hands thoroughly after handling.[2][10]

o Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[2]
[10]

Emergency and First Aid Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Call a POISON CENTER or doctor/physician if
If Swallowed you feel unwell.[2][10] Rinse mouth.[2][10] Do
NOT induce vomiting.[7]

If on Skin (or hai) Take off immediately all contaminated clothing.
on Skin (or hair
Rinse skin with water/shower.[2][10]

Move person into fresh air. If not breathing, give
If Inhaled o o o
artificial respiration. Consult a physician.[2]

Rinse thoroughly with plenty of water for at least
In Case of Eye Contact ) o
15 minutes and consult a physician.[2]

) Use dry sand, dry chemical, or alcohol-resistant
In Case of Fire o
foam for extinction.[10]

Disposal Plan

Proper disposal of 3-Methyl-3-penten-1-ol and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.
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Waste Collection

Labeling

Storage

Licensed Disposal

Click to download full resolution via product page
Caption: Disposal plan for 3-Methyl-3-penten-1-ol waste.

Step-by-Step Disposal Protocol:

* Waste Segregation: Collect waste 3-Methyl-3-penten-1-ol and any contaminated materials
in a designated, properly labeled hazardous waste container. The container must be
compatible with flammable liquids.

o Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "3-
Methyl-3-penten-1-ol,” and the associated hazards (Flammable Liquid, Acute Toxicity).
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o Storage: Store the waste container in a designated, well-ventilated, and secure waste
accumulation area, away from ignition sources. Keep the container tightly closed.[10]

» Disposal: Dispose of the contents and container through a licensed professional waste
disposal service.[10] Do not dispose of it in standard laboratory drains or as regular trash.
The material may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[10] All disposal practices must comply with federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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